An In-depth Technical Guide to the Mechanism of Action of BI-0115, a Selective LOX-1 Inhibitor
An In-depth Technical Guide to the Mechanism of Action of BI-0115, a Selective LOX-1 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
BI-0115 is a potent and highly selective small molecule inhibitor of the Lectin-like oxidized low-density lipoprotein (oxLDL) receptor 1 (LOX-1).[1][2] This document provides a comprehensive technical overview of the mechanism of action of BI-0115, including its molecular interactions, cellular effects, and the experimental methodologies used for its characterization. The unique inhibitory mechanism of BI-0115, which involves the stabilization of an inactive receptor tetramer, presents a novel approach for targeting LOX-1-mediated pathologies.[3][4][5] Quantitative data from key experiments are summarized, and detailed protocols are provided to enable replication and further investigation. Visual diagrams of signaling pathways and experimental workflows are included to facilitate a deeper understanding of the compound's function.
Introduction to LOX-1 and its Role in Disease
Lectin-like oxidized low-density lipoprotein receptor 1 (LOX-1) is a transmembrane glycoprotein (B1211001) that functions as a scavenger receptor for oxidized low-density lipoprotein (oxLDL).[1][2] Expressed on various cell types, including endothelial cells, macrophages, and smooth muscle cells, LOX-1 plays a critical role in the pathogenesis of several cardiovascular diseases, such as atherosclerosis, as well as in cancer.[3][4] Upon binding of oxLDL, LOX-1 initiates a cascade of intracellular signaling events that lead to endothelial dysfunction, inflammation, foam cell formation, and apoptosis.[3][4][6] The downstream signaling pathways activated by LOX-1 include the activation of transcription factors like NF-κB and AP-1, leading to the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules.[1][4]
BI-0115: A Novel Inhibitor of LOX-1
BI-0115 is a selective small molecule inhibitor of LOX-1 identified through a high-throughput screening campaign.[3][5] It serves as a valuable chemical probe to investigate LOX-1-mediated signal transduction and its cellular consequences.[1][2] A structurally related but inactive compound, BI-1580, is available as a negative control for in vitro experiments.[1]
Physicochemical and Pharmacokinetic Properties
A summary of the key properties of BI-0115 is presented in the table below. The compound exhibits moderate permeability and solubility, with limited stability in liver microsomes, making it primarily suitable as an in vitro tool.[1][2]
| Property | BI-0115 | BI-1580 (Negative Control) | Reference |
| Molecular Weight (Da) | 287.8 | 267 | [2][7] |
| cLogP | 3.6 | 2.8 | [7] |
| logD @ pH 11 | 3.4 | 3.3 | [1] |
| Solubility @ pH 7 (µg/mL) | 0.001 | n.d. | [1] |
| Caco-2 Permeability (A-B) @ pH 7.4 (10⁻⁶ cm/s) | 30 | n.d. | [1] |
| Caco-2 Efflux Ratio | 0.7 | n.d. | [1] |
| Microsomal Stability (%QH) (human/rat/mouse) | 65 / >88 / <88 | n.d. | [1] |
| hERG IC50 (µM) | >10 | n.d. | [1][2] |
Core Mechanism of Action: Stabilization of an Inactive Tetramer
BI-0115 employs a unique, non-competitive mechanism to inhibit LOX-1 function. Instead of directly blocking the oxLDL binding site, BI-0115 binds to a site at the interface of two LOX-1 homodimers.[3][5] This binding event stabilizes a protein-protein interaction, inducing the formation of a higher-order, inactive tetrameric state of the LOX-1 receptor.[3][4][5] This tetramer formation sterically hinders the binding of oxLDL to its recognition site on the C-type lectin-like domain (CTLD) of LOX-1, thereby preventing receptor activation and subsequent downstream signaling.[3] The co-crystal structure of LOX-1 in complex with BI-0115 has been resolved and is available via PDB code 6TL9.[1][2]
Quantitative Analysis of BI-0115 Activity
The inhibitory potency and binding affinity of BI-0115 for LOX-1 have been quantified through various in vitro assays. The data consistently demonstrates a micromolar affinity and a clear inhibition of oxLDL internalization in a cellular context.
| Assay Type | Parameter | Value (µM) | Target/System | Reference |
| Cellular Uptake Assay | IC50 | 5.4 ± 1.8 | CHO-K1 cells expressing human LOX-1 | [7][8] |
| Surface Plasmon Resonance (SPR) | Kd | 4.3 | Immobilized LOX-1 C-type lectin-like domain | [2][7] |
| Isothermal Titration Calorimetry (ITC) | Kd | 6.99 | LOX-1 C-type lectin-like domain in solution | [2][7] |
Selectivity Profile
BI-0115 exhibits high selectivity for LOX-1. It shows no significant activity against the scavenger receptor class B type I (SR-BI), another receptor for modified lipoproteins.[1][2] Furthermore, BI-0115 has a clean profile when tested against a panel of 44 common off-targets (Eurofins Safety Panel 44™) and does not inhibit the hERG channel at concentrations up to 10 µM.[1][2]
| Target/Panel | Result (IC50 or % inhibition) | Reference |
| Scavenger Receptor Class B Type I (SR-BI) | >100 µM | [1][7] |
| hERG Channel | >10 µM | [1][2] |
| Eurofins Safety Panel 44™ | Clean profile | [1][2] |
Experimental Protocols
Detailed methodologies for the key experiments used to characterize BI-0115 are provided below.
LOX-1 Cellular Uptake Assay
This assay quantifies the ability of a compound to inhibit the internalization of fluorescently labeled oxLDL into cells overexpressing human LOX-1.
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Cell Culture: A CHO-K1 cell line with doxycycline-inducible expression of human LOX-1 is used. Cells are cultured in appropriate media and seeded into multi-well plates.
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Induction of LOX-1 Expression: Expression of the LOX-1 receptor is induced by the addition of doxycycline (B596269) to the cell culture medium.
-
Compound Incubation: Cells are pre-incubated with varying concentrations of BI-0115 or control compounds.
-
oxLDL Uptake: Fluorescently labeled human oxLDL (e.g., AlexaFluor594-labeled) is added to the wells, and the plates are incubated to allow for cellular uptake.
-
Imaging and Analysis: After incubation, cells are washed, and the intracellular fluorescence is quantified using high-content imaging or flow cytometry. The IC50 value is determined by fitting the concentration-response data to a four-parameter logistic equation.
Surface Plasmon Resonance (SPR)
SPR is a label-free technique used to measure the binding kinetics and affinity of a small molecule to a protein immobilized on a sensor chip.
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Immobilization of LOX-1: The C-type lectin-like domain (CTLD) of human LOX-1 is immobilized on a sensor chip (e.g., a CM5 chip) via amine coupling.
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Analyte Injection: Solutions of BI-0115 at various concentrations are flowed over the sensor chip surface.
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Detection: The binding of BI-0115 to the immobilized LOX-1 causes a change in the refractive index at the sensor surface, which is detected as a response in resonance units (RU).
-
Data Analysis: The equilibrium dissociation constant (Kd) is determined by fitting the steady-state binding responses at different analyte concentrations to a 1:1 binding model.
Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat changes associated with a binding event to determine the thermodynamic parameters of the interaction, including the dissociation constant (Kd).
-
Sample Preparation: The LOX-1 CTLD is placed in the sample cell of the calorimeter, and BI-0115 is loaded into the titration syringe. Both are in an identical, well-matched buffer to minimize heats of dilution.
-
Titration: The BI-0115 solution is injected in small aliquots into the LOX-1 solution.
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Heat Measurement: The heat released or absorbed during each injection is measured.
-
Data Analysis: The integrated heat data is plotted against the molar ratio of the reactants. The resulting binding isotherm is fitted to a suitable binding model to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy of binding (ΔH).
Inhibition of Downstream Signaling
By preventing the binding of oxLDL to LOX-1, BI-0115 effectively blocks the initiation of the downstream signaling cascades that contribute to cellular dysfunction. This includes the inhibition of pathways leading to the production of reactive oxygen species (ROS), activation of NF-κB, and the subsequent expression of pro-inflammatory and pro-atherogenic genes.
In Vivo Studies
Preclinical studies in a rat model of thromboembolic stroke have demonstrated that BI-0115 can have beneficial effects.[9][10] In this model, administration of BI-0115 was shown to significantly improve neurological function and reduce edema, particularly when used in the context of delayed recombinant tissue plasminogen activator (rt-PA) therapy.[9] These findings suggest that LOX-1 inhibition with BI-0115 may have therapeutic potential in conditions associated with ischemia-reperfusion injury.[9]
Conclusion
BI-0115 is a highly selective and potent inhibitor of LOX-1 with a novel mechanism of action. By stabilizing an inactive tetrameric conformation of the receptor, it effectively prevents the binding of oxLDL and the subsequent activation of pro-inflammatory and pro-atherogenic signaling pathways. The detailed characterization of BI-0115, supported by the data and protocols presented in this guide, establishes it as a critical tool for researchers investigating the role of LOX-1 in health and disease. Further exploration of the therapeutic potential of LOX-1 inhibition is warranted, and BI-0115 provides a valuable pharmacological instrument for these endeavors.
References
- 1. researchgate.net [researchgate.net]
- 2. Pardon Our Interruption [opnme.com]
- 3. ahajournals.org [ahajournals.org]
- 4. LOX-1 in atherosclerosis: biological functions and pharmacological modifiers - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. discovery.researcher.life [discovery.researcher.life]
- 7. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
- 8. researchgate.net [researchgate.net]
- 9. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
- 10. biorxiv.org [biorxiv.org]
